Cas no 2228816-87-1 (3-{imidazo1,2-apyridin-2-yloxy}propan-1-amine)

• Product Name: 3-{imidazo1,2-apyridin-2-yloxy}propan-1-amine
• CAS No: 2228816-87-1
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5604469
• PubChem ID: 165851794
• Update Time: 2025-06-11

3-{imidazo1,2-apyridin-2-yloxy}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228816-87-1
• EN300-1772552
• 3-{imidazo[1,2-a]pyridin-2-yloxy}propan-1-amine
• 3-{imidazo1,2-apyridin-2-yloxy}propan-1-amine

• Inchi： 1S/C10H13N3O/c11-5-3-7-14-10-8-13-6-2-1-4-9(13)12-10/h1-2,4,6,8H,3,5,7,11H2
• InChI Key： NHEOAZVDWWIVNV-UHFFFAOYSA-N
• SMILES： O(C1=CN2C=CC=CC2=N1)CCCN

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-{imidazo1,2-apyridin-2-yloxy}propan-1-amine

Comprehensive Overview of 3-{imidazo[1,2-a]pyridin-2-yloxy}propan-1-amine (CAS No. 2228816-87-1)

3-{imidazo[1,2-a]pyridin-2-yloxy}propan-1-amine (CAS No. 2228816-87-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. The compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern pharmacology.

The molecular structure of 3-{imidazo[1,2-a]pyridin-2-yloxy}propan-1-amine features an imidazo[1,2-a]pyridine core linked to a propan-1-amine moiety via an ether bridge. This configuration enhances its solubility and bioavailability, making it a promising candidate for oral drug formulations. Recent studies have highlighted its potential in treating neurodegenerative diseases and inflammatory disorders, aligning with the growing demand for novel therapies in these areas. The compound’s mechanism of action often involves modulation of cell signaling pathways, a subject of intense research in precision medicine.

In the context of drug development, 3-{imidazo[1,2-a]pyridin-2-yloxy}propan-1-amine has been investigated for its affinity toward specific enzyme targets, such as phosphodiesterases (PDEs) and histamine receptors. These targets are frequently searched in academic and industrial databases, reflecting their relevance in treating conditions like asthma, allergies, and cognitive impairments. The compound’s structure-activity relationship (SAR) has also been a focal point for medicinal chemists aiming to optimize its efficacy and reduce off-target effects.

From a synthetic chemistry perspective, the preparation of 3-{imidazo[1,2-a]pyridin-2-yloxy}propan-1-amine involves multi-step organic reactions, including cyclization and etherification processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing common challenges in scaling up production. These methodologies are frequently discussed in forums and publications, as they align with the industry’s push toward green chemistry and sustainable practices.

The compound’s physicochemical properties, such as logP and pKa, have been meticulously characterized to predict its behavior in biological systems. Such data is critical for ADME (Absorption, Distribution, Metabolism, and Excretion) studies, a key focus area for researchers optimizing drug candidates. Additionally, its crystalline form and stability under various conditions have been examined to ensure compliance with regulatory standards, a topic of high interest in pharmaceutical quality control.

Beyond its therapeutic potential, 3-{imidazo[1,2-a]pyridin-2-yloxy}propan-1-amine has also found applications in material science, particularly in the design of fluorescent probes and organic semiconductors. Its electron-rich heterocycle contributes to unique photophysical properties, making it valuable in optoelectronic devices. This interdisciplinary appeal has spurred collaborations between chemists, biologists, and engineers, further amplifying its significance in cutting-edge research.

In summary, 3-{imidazo[1,2-a]pyridin-2-yloxy}propan-1-amine (CAS No. 2228816-87-1) represents a versatile compound with far-reaching implications in pharmaceuticals, biochemistry, and material science. Its structural elegance, combined with its diverse applications, positions it as a subject of enduring interest in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.